molecular formula C9H7BrN2O B066405 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole CAS No. 160377-58-2

5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole

Cat. No.: B066405
CAS No.: 160377-58-2
M. Wt: 239.07 g/mol
InChI Key: CAJCGTZYHFBZAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Potentials

1,3,4-Oxadiazole, a five-membered aromatic ring similar to the core structure in 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole, is noted for its broad range of bioactivities due to effective binding with various enzymes and receptors. This class of compounds demonstrates significant therapeutic potential across a wide spectrum of medicinal chemistry, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, and antiviral applications, among others. The unique structural features facilitate the development of derivatives with high therapeutic potency, making them valuable for treating diverse ailments (Verma et al., 2019).

Synthesis and Pharmacology

Recent advancements in the synthesis and pharmacological evaluation of oxadiazole derivatives, including the 1,2,4-oxadiazole variety, have underscored their favorable physical, chemical, and pharmacokinetic properties. These properties enhance their pharmacological activities through hydrogen bond interactions with biomacromolecules. Oxadiazole derivatives exhibit a wide range of activities, such as antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer properties (Wang et al., 2022).

Synthetic Strategies for Psychological Disorders

Oxadiazole derivatives, including the 1,2,4-oxadiazole forms, have shown considerable promise in treating psychological disorders. These compounds are being explored for their efficacy in managing conditions such as Parkinson's disease, Alzheimer's, schizophrenia, and epilepsy. The synthesis strategies for oxadiazole derivatives are critical for developing new molecules that can offer superior efficacy with minimal side effects (Saxena et al., 2022).

Metal-Ion Sensing Applications

1,3,4-Oxadiazole scaffolds are pivotal in creating fluorescent frameworks for potential chemosensors. These molecules are chosen for their high photoluminescent quantum yield, excellent thermal and chemical stability, and the presence of potential coordination sites (N and O donor atoms), making them a prominent choice for metal-ions sensors. The sensing mechanisms include photo-induced electron transfer and complex formation, highlighting the versatility of oxadiazole derivatives in scientific applications beyond pharmacology (Sharma et al., 2022).

Properties

IUPAC Name

5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7BrN2O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAJCGTZYHFBZAW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)C2=CC(=CC=C2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7BrN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20599340
Record name 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20599340
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

239.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

160377-58-2
Record name 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=160377-58-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20599340
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.